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Compound of Interest

Compound Name: 3-(Pyrrolidin-1-yl)benzoic acid

Cat. No.: B1330980 Get Quote

Essential Safety and Handling Guide for 3-
(Pyrrolidin-1-yl)benzoic acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-(Pyrrolidin-1-yl)benzoic acid
(CAS No. 72548-79-9). Adherence to these protocols is essential for minimizing risk and

ensuring a safe laboratory environment.

Hazard Identification and Safety Data
3-(Pyrrolidin-1-yl)benzoic acid is a chemical compound that requires careful handling due to

its potential health hazards. It is harmful if swallowed or inhaled, causes serious eye irritation,

and may cause respiratory irritation.[1] It is classified as a skin irritant (Category 2), eye irritant

(Category 2A), and may cause respiratory system irritation (Specific target organ toxicity -

single exposure, Category 3).[2]
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Property Data Reference

Physical State Solid [1]

Appearance Light yellow [1]

Molecular Formula C11H13NO2 [3]

Molecular Weight 191.23 g/mol [3]

Melting Point 215 - 217 °C (419 - 422.6 °F) [1]

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

Signal Word Warning [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

must be worn at all times when handling this compound.
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PPE Category Recommended Equipment Justification & Standards

Eye and Face Protection

Chemical safety goggles with

side shields or a face shield

worn over safety glasses.

Protects against splashes and

dust, which can cause serious

eye irritation.[1][4] Equipment

should meet OSHA 29 CFR

1910.133 or European

Standard EN166 regulations.

[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a fully

buttoned lab coat.

Prevents skin contact, which

can cause irritation.[2][4]

Gloves should be inspected

before use and changed

immediately upon

contamination.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required if engineering

controls are insufficient or if

dust is generated, as the

compound may cause

respiratory irritation.[1][4] A

particulates filter conforming to

EN 143 is recommended.[1]

Footwear
Fully enclosed shoes made of

a chemical-resistant material.

Protects feet from potential

spills.[4]

Operational Plan: Step-by-Step Handling Protocol
Following a strict operational protocol is crucial for minimizing exposure and ensuring safe

handling.

Preparation and Engineering Controls
Designated Area: All handling of the solid compound should occur in a designated area,

preferably within a certified chemical fume hood, to control dust and vapors.[4][5]
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Ventilation: Ensure the chemical fume hood is functioning correctly and that there is

adequate ventilation before beginning any work.[1][4]

Safety Equipment: Confirm that eyewash stations and safety showers are unobstructed and

close to the workstation.[1]

Gather Materials: Assemble all necessary equipment (e.g., spatulas, weigh boats,

glassware) and labeled waste containers before handling the chemical.[4]

Donning Personal Protective Equipment (PPE)
Put on all required PPE as detailed in the table above.

Ensure gloves are the correct size, free of defects, and worn over the cuffs of the lab coat.

Chemical Handling
Avoid Dust Formation: Handle the solid carefully to avoid generating dust.[1]

Dispensing: Use a spatula to transfer the solid. Do not pour the powder.

Personal Hygiene: Do not eat, drink, or smoke in laboratory areas where this chemical is

handled.[1][4] Wash hands thoroughly with soap and water after handling, even if gloves

were worn.[1][2]

Avoid Contamination: Prevent the chemical from coming into contact with skin, eyes, or

clothing.[2]

Post-Handling Procedures
Decontamination: Clean any contaminated surfaces and equipment thoroughly.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should

be removed first, followed by the lab coat and eye protection.[4]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

place.[1][2] Store locked up.[1]
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Disposal Plan
Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory

bodies.

Waste Segregation: All disposable materials contaminated with 3-(Pyrrolidin-1-yl)benzoic
acid (e.g., gloves, weigh boats, paper towels) must be placed in a dedicated, clearly labeled

hazardous waste container.[4]

Chemical Waste: The compound and any solutions containing it must be disposed of as

hazardous waste.[1] Do not empty into drains.[5]

Regulatory Compliance: Chemical waste generators must consult federal, state, and local

hazardous waste regulations to ensure complete and accurate classification and disposal.[2]

The disposal must be handled by an approved waste disposal plant.[1][2]

Workflow for Handling 3-(Pyrrolidin-1-yl)benzoic
acid
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Caption: Workflow for the safe handling and disposal of 3-(Pyrrolidin-1-yl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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